Cas no 1781790-57-5 (tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate
• CAS No: 1781790-57-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5806451
• PubChem ID: 83913068
• Update Time: 2025-08-05

tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate
• 1781790-57-5
• EN300-1878597
• tert-butyl 3-[(piperidin-3-yl)methyl]azetidine-1-carboxylate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-12(10-16)7-11-5-4-6-15-8-11/h11-12,15H,4-10H2,1-3H3
• InChI Key： HLRVBHDGGATSCS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)CC1CNCCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate

tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate (CAS No. 1781790-57-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate (CAS No. 1781790-57-5) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a lead compound in drug discovery.

The structure of tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate is composed of a tert-butyl ester group, an azetidine ring, and a piperidine ring linked through a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological studies. The tert-butyl ester group, known for its stability and lipophilicity, enhances the compound's ability to cross biological membranes, while the azetidine and piperidine rings contribute to its binding affinity and selectivity for specific receptors.

Recent research has highlighted the potential of tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate in several therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly those involved in the modulation of serotonin and dopamine pathways. This activity suggests that it could be effective in treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to target the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate could be a valuable candidate for further development as an anticancer agent.

The pharmacokinetic properties of tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate have also been extensively studied. Its high lipophilicity and stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites within the body and maintain therapeutic concentrations over an extended period. Additionally, preliminary toxicity studies have indicated that tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate involves several well-established chemical reactions. One common approach involves the coupling of an azetidine derivative with a piperidine-containing reagent, followed by protection with a tert-butyl ester group. This synthetic route allows for the efficient production of the compound on both small and large scales, making it suitable for both laboratory research and industrial applications.

In conclusion, tert-butyl 3-(piperidin-3-yl)methylazetidine-1-carboxylate (CAS No. 1781790-57-5) represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.